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Compound of Interest

1-aminobutan-2-one
Compound Name:

Hydrochloride

Cat. No.: B171812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-aminobutan-2-one hydrochloride (CAS Number: 108661-54-7). This
document collates available data on the compound's characteristics, outlines general

experimental protocols for their determination, and presents a visual representation of its
synthesis workflow.

Core Physicochemical Properties

1-aminobutan-2-one hydrochloride is a small organic compound with the chemical formula
CaH10CINO.[1][2][3][4][5] Its hydrochloride salt form is utilized to enhance stability and solubility
for research applications. The quantitative physicochemical data for this compound are
summarized in the table below. It is important to note that while some experimental values are
reported, others are computed or remain to be definitively determined.
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Property Value Source
Molecular Formula C4H10CINO [L1121[31[4115]
Molecular Weight 123.58 g/mol [41[5]

CAS Number 108661-54-7 [11[2113][4][5]

1-aminobutan-2-
IUPAC Name _ [4]
one;hydrochloride

1-amino-2-butanone
Synonyms hydrochloride, 2-Butanone, 1- [1][4]15]

amino-, hydrochloride

Physical State Solid [1]
Melting Point 150 °C [5]
Boiling Point 136.1 °C at 760 mmHg [5]
N Expected to be soluble in
Solubility [6]
water.

Hygroscopic; should be stored
- in a cool, dry, and well-
Stability ) ) [7]
ventilated area under an inert

atmosphere.

pKa Data not available

Biological Context

1-aminobutan-2-one hydrochloride has been identified as a metabolite of Clavulanic Acid, a
B-lactamase inhibitor.[6] Some research also suggests that it may act as an inhibitor of
acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter
acetylcholine.[6] This inhibition could lead to increased levels of acetylcholine in the brain,
potentially enhancing cognitive function.[6]

Experimental Protocols
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Detailed, peer-reviewed experimental protocols specifically for 1-aminobutan-2-one
hydrochloride are not widely available in the public domain. The following sections provide
generalized methodologies for the determination of key physicochemical properties, which can
be adapted for this compound.

Synthesis of 1-Aminobutan-2-one Hydrochloride

The synthesis of 1-aminobutan-2-one hydrochloride is typically achieved through a
straightforward acid-base reaction involving the free base, 1-aminobutan-2-one.

Materials:

e l-aminobutan-2-one (free base)

Anhydrous diethyl ether (or other suitable anhydrous organic solvent like isopropanol)

Hydrochloric acid (as a solution in the chosen anhydrous solvent)

Ice bath

Stirring apparatus

Filtration apparatus

Vacuum drying apparatus

Procedure:

» Dissolution: Dissolve the free base, 1-aminobutan-2-one, in a suitable anhydrous organic
solvent such as diethyl ether.

 Acidification: Cool the solution in an ice bath. While stirring, slowly add a stoichiometric
amount of hydrochloric acid (dissolved in the same anhydrous solvent) to the solution of the
free base.

» Precipitation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate
out of the solution. The reaction mixture can be further cooled to maximize precipitation.
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« |solation and Purification: Collect the precipitate by filtration. Wash the collected solid with a
small amount of cold solvent to remove any residual impurities.

e Drying: Dry the purified 1-aminobutan-2-one hydrochloride under vacuum.
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General Synthesis Workflow of 1-Aminobutan-2-one Hydrochloride
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Caption: General synthesis workflow for 1-aminobutan-2-one hydrochloride.
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Determination of Solubility

A general procedure to determine the solubility of an amine hydrochloride in water is as follows:

Materials:

1-aminobutan-2-one hydrochloride

Distilled or deionized water

Small test tubes or vials

Vortex mixer or shaker

Analytical balance
Procedure:

o Preparation of a Saturated Solution: Add an excess amount of 1-aminobutan-2-one
hydrochloride to a known volume of water in a test tube.

» Equilibration: Vigorously mix the suspension using a vortex mixer or shaker for a
predetermined period (e.g., 24 hours) at a constant temperature to ensure equilibrium is
reached.

o Separation of Undissolved Solid: Centrifuge or filter the suspension to separate the saturated
solution from the excess undissolved solid.

o Quantification: Accurately withdraw a known volume of the clear supernatant (the saturated
solution). Determine the concentration of the dissolved 1-aminobutan-2-one hydrochloride
using a suitable analytical method, such as High-Performance Liquid Chromatography
(HPLC) with a suitable detector (e.g., UV or mass spectrometry).

o Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the determined
concentration and the volume of the solution analyzed.
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Workflow for Solubility Determination
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Caption: General workflow for determining the solubility of a compound.

Stability

1-aminobutan-2-one hydrochloride is reported to be hygroscopic, meaning it readily absorbs
moisture from the atmosphere.[7] Therefore, it is crucial to store the compound in a tightly
sealed container in a cool, dry place, preferably under an inert atmosphere to prevent
degradation.[7] For long-term storage, a freezer at -20°C is recommended.[7] The stability of
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the compound in solution has not been extensively reported, and it is advisable to prepare
solutions freshly before use.[7]

This technical guide serves as a foundational resource for professionals working with 1-
aminobutan-2-one hydrochloride. Further experimental validation of the compiled properties
is encouraged for rigorous research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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